4-(4-chlorophenyl)-N-(2,5-dimethoxyphenyl)piperazine-1-carbothioamide

• IUPAC Name: 4-(4-chlorophenyl)-N-(2,5-dimethoxyphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C19H22ClN3O2S/c1-24-16-7-8-18(25-2)17(13-16)21-19(26)23-11-9-22(10-12-23)15-5-3-14(20)4-6-15/h3-8,13H,9-12H2,1-2H3,(H,21,26)
• InChI Key: STYOQAUJKLOYED-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=S)N2CCN(CC2)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H22ClN3O2S
• Molecular Weight: 391.9 g/mol

Description

4-(4-chlorophenyl)-N-(2,5-dimethoxyphenyl)piperazine-1-carbothioamide is a complex organic compound that has garnered interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-chlorophenyl)-N-(2,5-dimethoxyphenyl)piperazine-1-carbothioamide typically involves the reaction of 4-chlorophenyl isothiocyanate with 2,5-dimethoxyaniline in the presence of a base. The reaction is carried out under controlled conditions, often in an inert atmosphere to prevent unwanted side reactions. The product is then purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques to ensure the compound meets the required standards for its intended applications.

Chemical Reactions Analysis

Types of Reactions

4-(4-chlorophenyl)-N-(2,5-dimethoxyphenyl)piperazine-1-carbothioamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the chlorine atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of the corresponding amines.

Substitution: Formation of substituted derivatives with different functional groups.

Scientific Research Applications

4-(4-chlorophenyl)-N-(2,5-dimethoxyphenyl)piperazine-1-carbothioamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(4-chlorophenyl)-N-(2,5-dimethoxyphenyl)piperazine-1-carbothioamide involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-chlorophenyl)-3-(2,5-dimethoxyphenyl)acrylonitrile
• 3-(4-chlorophenyl)-2-{[2-(2,5-dimethoxyphenyl)-2-oxoethyl]sulfanyl}-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4(3H)-one

Uniqueness

4-(4-chlorophenyl)-N-(2,5-dimethoxyphenyl)piperazine-1-carbothioamide stands out due to its unique combination of functional groups, which confer distinct chemical and biological properties